N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-[2-(3,4-difluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C19H15F2N3O3S/c1-27-14-5-2-11(3-6-14)18(26)24-19-23-13(10-28-19)9-17(25)22-12-4-7-15(20)16(21)8-12/h2-8,10H,9H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: BVLUQGDIEMJQPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C19H15F2N3O3S
• Molecular Weight: 403.4 g/mol

Description

“N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide” is a compound that contains a thiazole ring. Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of this compound involves a thiazole ring, which is a five-membered ring containing two hetero atoms. It also contains a difluorophenyl group and a methoxybenzamide group.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to possess a wide range of pharmacological properties . Similarly, compounds containing the 3,4-difluorophenyl group have shown significant biological activities .

Mode of Action

These groups are known to contribute to the biological activity of various compounds .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biological processes, suggesting that this compound may also affect multiple pathways .

Pharmacokinetics

The presence of the methoxy group might influence its absorption and distribution, as methoxy groups are known to enhance the lipophilicity of compounds, potentially improving their absorption and distribution .

Result of Action

Given the known biological activities of similar compounds, it can be inferred that this compound may have potential therapeutic effects .

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide is its potent biological activities. It has been shown to exhibit significant anti-inflammatory, analgesic, and anticancer properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its availability for large-scale studies.

Future Directions

There are several future directions for research on N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide. One area of research could focus on the development of more efficient synthesis methods for this compound, which would increase its availability for large-scale studies. Another area of research could focus on the identification of the specific molecular targets of this compound, which would provide valuable insights into its mechanism of action. Finally, future studies could also explore the potential of this compound for the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases.

Synthesis Methods

The synthesis of N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 2-aminothiazole in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3,4-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

N-(4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. In addition, it has been shown to possess significant anticancer properties, making it a promising candidate for cancer therapy.